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Compound of Interest

Compound Name: Bis(4-ethylphenyl)acetylene

CAS No.: 79135-69-6

Cat. No.: B1611633

Get Quote

CAS: 79135-69-6 | Focus: Synthesis, Supply Chain, and Quality Assurance

Executive Summary
Bis(4-ethylphenyl)acetylene (also known as 4,4'-diethyltolane) is a symmetric diarylalkyne

primarily utilized as a core mesogenic unit in the synthesis of high-birefringence liquid crystals

(LCs) and as a

-conjugated building block in organic light-emitting diodes (OLEDs).[1][2][3]

Unlike commodity solvents, this compound occupies a "specialty intermediate" tier. It is rarely

available off-the-shelf from generalist catalog suppliers (e.g., Sigma-Aldrich) without lead time.

Procurement typically requires engagement with specialized synthesis houses or boutique LC

suppliers. This guide outlines the technical specifications, market pricing estimates, and a

validated "in-house" synthesis protocol for researchers facing supply shortages.

Part 1: Chemical Identity & Technical Specifications
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Before procurement or synthesis, verify the compound against these standard physical

parameters to ensure the correct isomer is obtained.

Parameter Technical Specification

IUPAC Name 1,1'-(1,2-Ethynediyl)bis(4-ethylbenzene)

Common Name Bis(4-ethylphenyl)acetylene; 4,4'-Diethyltolane

CAS Number 79135-69-6

Molecular Formula

Molecular Weight 234.34 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 88–92 °C (Typical for symmetric alkyl tolanes)

Solubility

Soluble in

,

, Toluene; Insoluble in Water

Purity Requirement
>99.5% (HPLC) for Optoelectronic/LC

applications

Part 2: Market Analysis, Suppliers, and Price
Pricing Landscape
Due to its niche application in liquid crystal formulations, Bis(4-ethylphenyl)acetylene does

not have a fixed "catalog price" for most major distributors. It is traded on a B2B (Business-to-

Business) "Inquire for Quote" basis.

Estimated Market Rates (2025/2026):

Research Scale (1g – 5g): $80 – $150 USD per gram.

Pilot Scale (10g – 100g): $30 – $60 USD per gram.
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Bulk Scale (>1kg): Negotiated contract pricing (typically <$10 USD/g).

Key Suppliers
The following suppliers are verified to list CAS 79135-69-6 or have the capability to synthesize

it on demand.

Supplier Tier
Company
Name

Region Primary Focus Availability

Tier 1

(Specialist)

Synthon

Chemicals
Germany

Liquid Crystals &

Mesogens

High (Catalog

Item ST02286)

Tier 2 (Catalog) BLD Pharm China/Global Building Blocks
Moderate (Stock

varies)

Tier 2 (Catalog)
Matrix Fine

Chemicals
Switzerland Fine Chemicals Moderate

Tier 3

(Distributor)
Parchem USA

Sourcing/Logistic

s

Low (Lead time

likely)

Procurement Tip: For optoelectronic applications, always request a GC-MS or HPLC trace

before purchase. Generic "98%" purity is often insufficient due to trace metal contaminants

(Pd/Cu) from the synthesis, which quench fluorescence in OLEDs.

Part 3: In-House Synthesis Protocol (The "Make"
Option)
If commercial supply is unavailable or cost-prohibitive, the compound can be synthesized via a

Sonogashira Cross-Coupling. This method is preferred over the Fritsch-Buttenberg-Wiechell

rearrangement for its modularity and higher yields.
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Reaction Logic
The synthesis involves coupling 1-ethyl-4-iodobenzene with 4-ethylphenylacetylene.

Alternatively, a "double coupling" of 1-ethyl-4-iodobenzene with trimethylsilylacetylene (TMSA)

(followed by deprotection) or direct acetylene gas can be used. The protocol below describes

the convergent coupling of the aryl iodide and aryl alkyne.

Step-by-Step Methodology
Reagents:

1-Ethyl-4-iodobenzene (1.0 equiv)

4-Ethylphenylacetylene (1.1 equiv)

Bis(triphenylphosphine)palladium(II) dichloride (

) (2 mol%)

Copper(I) iodide (CuI) (1 mol%)

Triethylamine (

) (Solvent/Base)

Protocol:

Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x) to remove

. Oxygen causes homocoupling of the alkyne (Glaser coupling), creating a difficult-to-
separate impurity.

Dissolution: Add 1-ethyl-4-iodobenzene (10 mmol) and 4-ethylphenylacetylene (11 mmol) to

the flask. Dissolve in dry, degassed

(50 mL).

Catalysis: Add

and CuI under a positive stream of Argon. The solution typically turns dark yellow/brown.
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Reaction: Heat the mixture to 60 °C for 12–18 hours. Monitor via TLC (Hexanes eluent). The

product will appear as a highly fluorescent spot under UV (254/365 nm).

Workup: Filter the cooled mixture through a pad of Celite to remove Pd/Cu salts. Wash the

pad with

.

Purification: Concentrate the filtrate in vacuo. Recrystallize the crude solid from Ethanol or

Hexanes.

Note: Recrystallization is superior to column chromatography for removing trace

phosphine oxides in this specific system.

Synthesis Pathway Diagram

1-Ethyl-4-iodobenzene

Sonogashira Coupling
60°C, 12h, Argon Atm

4-Ethylphenylacetylene

Pd(PPh3)2Cl2 (2%)
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Et3N (Solvent)

Celite Filtration
(Remove Pd/Cu)

Glaser Homocoupling
(Impurity)

Side Rxn

Recrystallization
(Ethanol)

Bis(4-ethylphenyl)acetylene
(>99% Purity)

Oxygen (Leak)

Avoid!

Click to download full resolution via product page

Figure 1: Convergent Sonogashira synthesis pathway highlighting critical reagents and the risk

of oxidative homocoupling.

Part 4: Quality Assurance & Supply Chain Logic
When sourcing this material, the "Chain of Custody" is critical. Impurities such as homocoupled

diynes (from the Glaser side reaction) have similar solubility profiles to the target tolane,
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making them difficult to separate.

Validating the Supplier
Do not accept a Certificate of Analysis (CoA) at face value. Request the raw NMR data.

1H NMR Check: Look for the ethyl group signals: a triplet at

ppm and a quartet at

ppm. The aromatic region should show a symmetric AA'BB' system.

Impurity Flag: Any asymmetry in the aromatic region or extra peaks in the aliphatic region

suggests incomplete coupling or contamination.

Supply Chain Decision Workflow
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Need Bis(4-ethylphenyl)acetylene

Quantity Required?

< 5 Grams > 100 Grams

Check Synthon/BLD Stock Contract Manufacturer
(RFQ Required)

In Stock?

Purchase (Est. $100/g)
Lead time: 1 week

Yes

In-House Synthesis
(Sonogashira)

No

Click to download full resolution via product page

Figure 2: Decision matrix for procuring vs. synthesizing Bis(4-ethylphenyl)acetylene based on

scale and availability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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